Cas no 2172568-84-0 (1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172568-84-0
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5567793
• PubChem ID: 165594810
• Update Time: 2025-06-08

1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594754
• 2172568-84-0

• Inchi： 1S/C14H23N3O/c1-11(2)8-9-14-13(10-18)15-16-17(14)12-6-4-3-5-7-12/h10-12H,3-9H2,1-2H3
• InChI Key： PUICZRCBYMRQAZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC(C)C)N(C2CCCCC2)N=N1

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-Cyclohexyl-5-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 2172568-84-0)

1-Cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2172568-84-0, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexyl group, a 3-methylbutyl substituent, and a 1,2,3-triazole core. These structural elements contribute to its potential applications in various chemical and biological contexts.

The synthesis of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves the use of click chemistry techniques, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and selective, making it a preferred choice for the preparation of triazole derivatives. The cyclohexyl and 3-methylbutyl groups can be introduced through various synthetic routes, such as Grignard reactions or alkylations of appropriate intermediates.

Recent studies have highlighted the importance of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde in the development of new pharmaceuticals. The 1,2,3-triazole moiety is known for its stability and bioisosterism with other functional groups, which can enhance the pharmacological properties of drug candidates. For instance, triazole-containing compounds have shown promise in the treatment of various diseases, including cancer and infectious diseases.

In the context of cancer research, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has been investigated for its potential as a scaffold for designing inhibitors of key enzymes involved in cancer progression. One notable example is its use in the development of inhibitors targeting protein kinases, which are crucial for cell signaling pathways that are often dysregulated in cancer cells. The aldehyde functionality in this compound can be readily modified to introduce additional functional groups that enhance binding affinity and selectivity.

Beyond cancer research, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has also been explored for its antimicrobial properties. Triazole derivatives have long been recognized for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The cyclohexyl and 3-methylbutyl substituents may contribute to improved membrane permeability and reduced resistance development. This makes the compound a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The physicochemical properties of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde have been extensively studied to understand its behavior in different environments. For instance, its solubility in various solvents and its stability under different conditions are critical factors that influence its utility in both laboratory settings and industrial applications. The compound has been found to exhibit good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays.

In terms of biological activity, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising results in preliminary screening assays. It has demonstrated significant inhibitory effects on several enzymes involved in key metabolic pathways. For example, it has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. This suggests that the compound may have potential therapeutic applications in neurological disorders.

The safety profile of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde is another important aspect that has been evaluated through various toxicity studies. These studies have generally indicated that the compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172568-84-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to explore its full potential and optimize its use in therapeutic settings.